Cas no 944901-34-2 (2-(Chloromethyl)pyrimidine-4-carbaldehyde)

• Product Name: 2-(Chloromethyl)pyrimidine-4-carbaldehyde
• CAS No: 944901-34-2
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• MDL: MFCD10696992
• CID: 1034380
• PubChem ID: 55262494
• Update Time: 2024-01-23

2-(Chloromethyl)pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)pyrimidine-4-carbaldehyde
• 2-Chloromethyl-pyrimidine-4-carbaldehyde
• AKOS006302495
• J-506329
• AB58728
• 944901-34-2
• 2-(chloromethyl)pyrimidine-4-carboxaldehyde
• DTXSID50717030

• MDL： MFCD10696992
• Inchi： 1S/C6H5ClN2O/c7-3-6-8-2-1-5(4-10)9-6/h1-2,4H,3H2
• InChI Key： QSNPGEXYAWLFFL-UHFFFAOYSA-N
• SMILES： ClCC1N=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 156.0090405g/mol
• Monoisotopic Mass: 156.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8Ų